Cas no 61667-31-0 (Ethanone, 1-(4-ethyl-2-thienyl)-)

• Product name: Ethanone, 1-(4-ethyl-2-thienyl)-
• CAS No: 61667-31-0
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 470805
• PubChem ID: 58221775

Ethanone, 1-(4-ethyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-ethyl-2-thienyl)-
• 1-(4-ethylthiophen-2-yl)ethanone
• 1-(4-Ethylthiophen-2-yl)ethan-1-one
• DEMBGBUXLZEXKI-UHFFFAOYSA-N
• SCHEMBL1613233
• DTXSID70728961
• 61667-31-0
• FT-0734314

• Inchi： InChI=1S/C8H10OS/c1-3-7-4-8(6(2)9)10-5-7/h4-5H,3H2,1-2H3
• InChI Key： DEMBGBUXLZEXKI-UHFFFAOYSA-N
• SMILES： CCC1=CSC(=C1)C(=O)C

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07